(3-Fluorophenyl)(hydroxy)acetyl chloride

• CAS No.: 144916-96-1
• Molecular Formula: C8H6ClFO2
• Molecular Weight: 188.582
• IUPAC Name: 2-(3-fluorophenyl)-2-hydroxyacetyl chloride
• InChI: InChI=1S/C8H6ClFO2/c9-8(12)7(11)5-2-1-3-6(10)4-5/h1-4,7,11H
• InChI Key: NJGPJEMVTOWVTN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C(C(=O)Cl)O
• Synonyms: Benzeneacetyl chloride, 3-fluoro-alpha-hydroxy- (9CI)

Description

(3-Fluorophenyl)(hydroxy)acetyl chloride is a fluorinated acyl chloride characterized by a hydroxy group adjacent to the acyl chloride moiety and a 3-fluorophenyl substituent. This compound is likely employed in specialized organic syntheses, particularly where the introduction of both fluorine and hydroxyl groups is required for downstream applications, such as pharmaceuticals or agrochemicals. Its dual functionality (acyl chloride and hydroxyl group) distinguishes it from conventional acyl chlorides, offering unique reactivity but also posing challenges in stability and handling.

Comparison with Similar Compounds

Structural Analogues

The table below compares (3-Fluorophenyl)(hydroxy)acetyl chloride with structurally related acyl chlorides and fluorinated compounds:

Compound	Molecular Formula	Key Functional Groups	Stability Considerations	Key Applications
(3-Fluorophenyl)(hydroxy)acetyl chloride	C₈H₆ClFO₂ (inferred)	Acyl chloride, hydroxyl, 3-fluorophenyl	Hydroxy group increases polarity and potential hydrolysis risk	Synthesis of fluorinated esters/amides
Acetyl chloride	C₂H₃ClO	Acyl chloride	Highly reactive, moisture-sensitive	Acetylation of alcohols/amines
Fluoroacetyl chloride	C₂H₂ClFO	Acyl chloride, fluorine	Toxic; forms fluoroacetate derivatives	Fluorinated compound synthesis
2-(4-Chloro-3-fluorophenyl)acetic acid	C₈H₆ClFO₂	Carboxylic acid, halogenated aryl	Stable as hydrochloride salt	Pharmaceutical intermediates

Key Observations :

• Fluorine Effects: The 3-fluorophenyl group in the target compound may enhance electron-withdrawing effects, increasing electrophilicity at the acyl chloride center compared to non-fluorinated analogues like acetyl chloride .
• Hydroxyl Group : Unlike O-protected acyl chlorides (e.g., acetoxyacetyl chloride), the unprotected hydroxyl group in the target compound may limit its stability under alkaline or aqueous conditions, necessitating anhydrous handling .

Reactivity and Stability

• Hydrolysis Sensitivity : The hydroxyl group adjacent to the acyl chloride makes (3-Fluorophenyl)(hydroxy)acetyl chloride more prone to hydrolysis than acetyl chloride or protected derivatives. This contrasts with acetoxyacetyl chloride, where the acetyl-protected hydroxyl group prevents premature decomposition .
• Nucleophilic Reactivity: The fluorophenyl group may direct electrophilic substitutions (e.g., Friedel-Crafts reactions) toward specific positions on the aromatic ring, similar to 4'-methoxyacetophenone derivatives .